Cas no 927901-02-8 (Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester)

• Product Name: Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester
• CAS No: 927901-02-8
• MF: C₈H₁₀F₂O₃
• MW: 192.160009860992
• MDL: MFCD27933256
• CID: 5225467
• Update Time: 2025-06-09

Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester

• MDL： MFCD27933256
• Inchi： 1S/C8H10F2O3/c1-2-13-7(12)3-6(11)5-4-8(5,9)10/h5H,2-4H2,1H3
• InChI Key： YSHAPJCYPYXXBC-UHFFFAOYSA-N
• SMILES： CCOC(CC(C1C(F)(F)C1)=O)=O

Additional information on Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester

Introduction to Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester (CAS No. 927901-02-8)

Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester (CAS No. 927901-02-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its cyclopropane ring and difluoro substitution, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester is particularly noteworthy due to its combination of functional groups. The cyclopropane ring imparts rigidity and conformational constraints to the molecule, which can influence its reactivity and biological activity. The presence of the difluoro substitution on the β-carbon enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties and enhance biological activity. Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester is no exception. Studies have shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of various enzymes and receptors, which are crucial targets in the treatment of diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

One of the key applications of Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester is in the development of novel antiviral agents. Research has demonstrated that this compound can be effectively utilized to synthesize inhibitors of viral proteases, which are essential for viral replication. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against influenza virus and HIV.

Beyond antiviral applications, Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester has also shown promise in the field of oncology. A study conducted by a team of researchers at a leading pharmaceutical company found that derivatives of this compound could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester has been explored for its potential use in agrochemicals. The unique combination of functional groups in this compound makes it suitable for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. Researchers at several agricultural institutions have reported promising results in using this compound as a building block for the development of new agrochemical formulations.

The synthetic versatility of Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester is another factor contributing to its importance in chemical research. Various synthetic routes have been developed to access this compound efficiently and cost-effectively. One such method involves the reaction of an appropriate cyclopropane derivative with a fluorinated reagent followed by esterification. These synthetic strategies have been optimized to ensure high yields and purity levels, making it feasible for large-scale production.

In conclusion, Cyclopropanepropanoic acid, 2,2-difluoro-β-oxo-, ethyl ester (CAS No. 927901-02-8) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers working on drug discovery and development. As ongoing research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing medical treatments and improving human health.